Methyl 1-[4-(prop-2-enoylamino)phenyl]cyclopentane-1-carboxylate

• IUPAC Name: methyl 1-[4-(prop-2-enoylamino)phenyl]cyclopentane-1-carboxylate
• InChI: InChI=1S/C16H19NO3/c1-3-14(18)17-13-8-6-12(7-9-13)16(15(19)20-2)10-4-5-11-16/h3,6-9H,1,4-5,10-11H2,2H3,(H,17,18)
• InChI Key: IIBZBXRWJUVEHF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCCC1)C2=CC=C(C=C2)NC(=O)C=C
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

The description of an organic compound usually includes its molecular formula, structure, and functional groups. The compound you mentioned appears to contain a cyclopentane ring, an amide group, and a methyl ester group, based on its name.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that lead to the formation of the desired product from specific starting materials. The analysis of the synthesis process would involve a detailed examination of each step, the reagents and conditions used, and the mechanism of each reaction.

Molecular Structure Analysis

The molecular structure of a compound is typically determined using spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography. These techniques provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. The type of reactions a compound can participate in is largely determined by its functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, stability, and reactivity. These properties can be determined through a variety of laboratory experiments.

Safety And Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. These studies assess the potential risks posed by the compound to human health and the environment.

Future Directions

Future directions could involve further studies to optimize the synthesis process, explore new reactions, investigate additional biological activities, or develop safer and more effective versions of the compound.

Please note that the above information is general in nature and may not apply specifically to “Methyl 1-[4-(prop-2-enoylamino)phenyl]cyclopentane-1-carboxylate”. For detailed information, it’s best to refer to scientific literature or databases dedicated to chemical information. If you have access to a specific article or database, I’d be happy to help you understand the information presented there.